Cas no 1154647-45-6 (butyl(3-methyl-1H-pyrazol-4-yl)methylamine)

• Product Name: butyl(3-methyl-1H-pyrazol-4-yl)methylamine
• CAS No: 1154647-45-6
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5157084
• PubChem ID: 43435368
• Update Time: 2026-03-04

butyl(3-methyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, N-butyl-3-methyl-
• butyl(3-methyl-1H-pyrazol-4-yl)methylamine

• Inchi： 1S/C9H17N3/c1-3-4-5-10-6-9-7-11-12-8(9)2/h7,10H,3-6H2,1-2H3,(H,11,12)
• InChI Key： LSNVKJIZNRBPBH-UHFFFAOYSA-N
• SMILES： N1C=C(CNCCCC)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on butyl(3-methyl-1H-pyrazol-4-yl)methylamine

Comprehensive Overview of Butyl(3-methyl-1H-pyrazol-4-yl)methylamine (CAS No. 1154647-45-6)

Butyl(3-methyl-1H-pyrazol-4-yl)methylamine (CAS No. 1154647-45-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its pyrazole core and butylamine side chain, offers a versatile scaffold for drug discovery and material science. Its molecular formula, C9H17N3, and precise structure make it a subject of interest for researchers exploring heterocyclic chemistry and bioactive molecules.

The growing demand for novel chemical entities in the pharmaceutical industry has driven the exploration of compounds like butyl(3-methyl-1H-pyrazol-4-yl)methylamine. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted its potential, as researchers leverage machine learning to predict its interactions with biological targets. Questions such as "What are the applications of pyrazole derivatives in medicine?" or "How does butylamine modification affect drug bioavailability?" are frequently searched, reflecting the compound's relevance in modern science.

From a synthetic perspective, butyl(3-methyl-1H-pyrazol-4-yl)methylamine is synthesized through multi-step organic reactions, often involving N-alkylation and pyrazole ring formation. Its stability under various pH conditions and solubility in organic solvents make it a candidate for further derivatization. The compound's CAS No. 1154647-45-6 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and academic literature.

In the context of green chemistry, researchers are increasingly investigating sustainable synthesis routes for heterocyclic amines like this compound. Topics such as "eco-friendly synthesis of 3-methyl-1H-pyrazole derivatives" or "catalytic methods for amine functionalization" align with global efforts to reduce the environmental impact of chemical production. This focus on sustainability has elevated the compound's profile in both academic and industrial settings.

The pharmacological potential of butyl(3-methyl-1H-pyrazol-4-yl)methylamine is another area of active exploration. Preliminary studies suggest its scaffold may interact with central nervous system receptors, sparking interest in neurological applications. Searches for "pyrazole-based CNS drugs" or "amine-containing bioactive molecules" often lead to discussions about this compound's structural advantages, such as its balanced lipophilicity and hydrogen-bonding capacity.

Analytical characterization of CAS No. 1154647-45-6 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's identity and quality, which are essential for regulatory compliance and research reproducibility. The rise of high-throughput screening technologies has further increased the demand for well-characterized compounds like this one.

In material science, the butyl(3-methyl-1H-pyrazol-4-yl)methylamine structure has shown promise as a building block for functional polymers and coordination complexes. Its ability to act as a ligand for metal ions opens possibilities in catalysis and nanotechnology. Queries about "nitrogen-rich ligands" or "pyrazole-metal interactions" frequently intersect with research on this compound's material applications.

As the scientific community continues to explore butyl(3-methyl-1H-pyrazol-4-yl)methylamine, its CAS No. 1154647-45-6 remains a pivotal reference point for collaborative research. The compound embodies the intersection of traditional organic chemistry with cutting-edge applications, from precision medicine to smart materials. With ongoing advancements in synthetic methodologies and biological evaluation, this molecule is poised to remain at the forefront of chemical innovation.